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Compound of Interest

Compound Name: Eldecalcitol

Cat. No.: B1671164 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Eldecalcitol (ED-71) is a potent analog of the active form of vitamin D3, 1α,25-

dihydroxyvitamin D3, and is utilized in the treatment of osteoporosis.[1][2][3] It demonstrates a

strong inhibitory effect on bone resorption, leading to significant increases in bone mineral

density.[2][4] Accurate quantification of Eldecalcitol in plasma is crucial for pharmacokinetic

studies, bioequivalence assessments, and therapeutic drug monitoring. This document

provides a detailed protocol for a sensitive and specific HPLC-MS/MS method for the

determination of Eldecalcitol in human plasma.

Experimental Workflow
The following diagram outlines the major steps in the analytical procedure for Eldecalcitol
quantification in plasma samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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